Cas no 1187386-19-1 (1-Bromo-5-iodo-4-nitro-2-(trifluoromethoxy)benzene)

• Product Name: 1-Bromo-5-iodo-4-nitro-2-(trifluoromethoxy)benzene
• CAS No: 1187386-19-1
• MF: C₇H₂BrF₃INO₃
• MW: 411.899363994598
• MDL: MFCD12913963
• CID: 858084
• PubChem ID: 46739771
• Update Time: 2025-11-06

1-Bromo-5-iodo-4-nitro-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-iodo-4-nitro-2-(trifluoromethoxy)benzene
• A-5303
• AKOS015834855
• DTXSID80675356
• BS-22703
• MFCD12913963
• DB-363478
• 1187386-19-1

• MDL： MFCD12913963
• Inchi： 1S/C7H2BrF3INO3/c8-3-1-4(12)5(13(14)15)2-6(3)16-7(9,10)11/h1-2H
• InChI Key： KSAYQVVFBCMSSL-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1[N+](=O)[O-])OC(F)(F)F)Br

Computed Properties

• Exact Mass: 410.82100
• Monoisotopic Mass: 410.82149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 55.05000
• LogP: 4.38370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-Bromo-5-iodo-4-nitro-2-(trifluoromethoxy)benzene

Comprehensive Overview of 1-Bromo-5-iodo-4-nitro-2-(trifluoromethoxy)benzene (CAS No. 1187386-19-1)

1-Bromo-5-iodo-4-nitro-2-(trifluoromethoxy)benzene (CAS No. 1187386-19-1) is a highly specialized halogenated aromatic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique combination of bromine, iodine, nitro, and trifluoromethoxy functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure makes it a valuable intermediate in the synthesis of complex molecules, particularly those targeting central nervous system (CNS) disorders and antimicrobial agents.

The growing interest in 1-Bromo-5-iodo-4-nitro-2-(trifluoromethoxy)benzene is driven by its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. Researchers are increasingly exploring its role in developing next-generation therapeutics, especially in the context of antibiotic resistance and neurodegenerative diseases. The compound's electron-withdrawing properties also make it a candidate for advanced materials, including organic semiconductors and liquid crystals.

From a market perspective, the demand for 1-Bromo-5-iodo-4-nitro-2-(trifluoromethoxy)benzene is rising due to its applications in high-value chemical synthesis. The pharmaceutical industry, in particular, is investing heavily in halogenated intermediates to accelerate drug development pipelines. Additionally, the compound's stability under various conditions makes it suitable for long-term storage and global shipping, addressing logistical challenges in the chemical supply chain.

Recent advancements in green chemistry have also spotlighted 1-Bromo-5-iodo-4-nitro-2-(trifluoromethoxy)benzene as a subject of interest. Scientists are investigating eco-friendly synthesis routes to minimize environmental impact while maintaining high yields. This aligns with global trends toward sustainable chemical production and circular economy principles. Furthermore, the compound's potential in catalysis and photocatalysis is being explored, opening new avenues for renewable energy applications.

For researchers and industry professionals, understanding the physicochemical properties of 1-Bromo-5-iodo-4-nitro-2-(trifluoromethoxy)benzene is crucial. Its solubility in organic solvents, melting point, and reactivity under different conditions are key factors in optimizing its use. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and purify this compound, ensuring high purity standards for critical applications.

In conclusion, 1-Bromo-5-iodo-4-nitro-2-(trifluoromethoxy)benzene (CAS No. 1187386-19-1) represents a cutting-edge chemical building block with broad implications for scientific innovation. Its role in pharmaceutical research, material science, and sustainable chemistry underscores its importance in addressing contemporary challenges. As the demand for specialty chemicals grows, this compound is poised to play a pivotal role in shaping the future of chemical engineering and applied sciences.